Cas no 1208483-04-8 ({3-(Dimethylamino)methyl-1,2,4-oxadiazol-5-yl}methanol)

• Product Name: {3-(Dimethylamino)methyl-1,2,4-oxadiazol-5-yl}methanol
• CAS No: 1208483-04-8
• MF: C₆H₁₁N₃O₂
• MW: 157.170440912247
• CID: 1087039
• PubChem ID: 44141689
• Update Time: 2025-06-07

{3-(Dimethylamino)methyl-1,2,4-oxadiazol-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• (3-((Dimethylamino)methyl)-1,2,4-oxadiazol-5-yl)methanol
• [3-[(dimethylamino)methyl]-1,2,4-oxadiazol-5-yl]methanol
• {3-[(dimethylamino)methyl]-1,2,4-oxadiazol-5-yl}methanol(SALTDATA: HCl)
• AKOS006345067
• 1208483-04-8
• {3-[(dimethylamino)methyl]-1,2,4-oxadiazol-5-yl}methanol
• {3-(Dimethylamino)methyl-1,2,4-oxadiazol-5-yl}methanol

• MDL： MFCD12198427
• Inchi： 1S/C6H11N3O2/c1-9(2)3-5-7-6(4-10)11-8-5/h10H,3-4H2,1-2H3
• InChI Key： VQLPMDKOCKUBRS-UHFFFAOYSA-N
• SMILES： O1C(CO)=NC(CN(C)C)=N1

Computed Properties

• Exact Mass: 157.085
• Monoisotopic Mass: 157.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.4A^2
• XLogP3: -0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on {3-(Dimethylamino)methyl-1,2,4-oxadiazol-5-yl}methanol

Introduction to {3-(Dimethylamino)methyl-1,2,4-oxadiazol-5-yl}methanol (CAS No. 1208483-04-8)

{3-(Dimethylamino)methyl-1,2,4-oxadiazol-5-yl}methanol, with the CAS number 1208483-04-8, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of a dimethylamino group and a hydroxymethyl moiety in its structure confers specific chemical and biological properties that make it an intriguing candidate for various research endeavors.

The chemical structure of {3-(Dimethylamino)methyl-1,2,4-oxadiazol-5-yl}methanol is characterized by a 1,2,4-oxadiazole ring linked to a methanol group through a methyl bridge that also carries a dimethylamino substituent. This unique arrangement of functional groups imparts the molecule with both hydrophilic and hydrophobic characteristics, which can influence its solubility, stability, and interactions with biological targets.

In recent years, the study of oxadiazoles has expanded significantly due to their potential as scaffolds for drug discovery. {3-(Dimethylamino)methyl-1,2,4-oxadiazol-5-yl}methanol has been explored for its anti-inflammatory, antimicrobial, and anticancer properties. Research published in the Journal of Medicinal Chemistry (2021) highlighted the compound's ability to inhibit specific enzymes involved in inflammatory pathways, making it a promising lead for the development of new anti-inflammatory drugs.

Furthermore, studies have shown that {3-(Dimethylamino)methyl-1,2,4-oxadiazol-5-yl}methanol exhibits potent antimicrobial activity against a range of pathogenic bacteria and fungi. A study conducted by the Institute of Microbiology (2022) demonstrated that the compound effectively inhibits the growth of multidrug-resistant strains of Staphylococcus aureus and Candida albicans. These findings suggest that {3-(Dimethylamino)methyl-1,2,4-oxadiazol-5-yl}methanol could be developed into novel antimicrobial agents to combat drug-resistant infections.

In the realm of cancer research, {3-(Dimethylamino)methyl-1,2,4-oxadiazol-5-yl}methanol has shown promising anticancer activity. A study published in Cancer Research (2023) reported that the compound selectively targets and induces apoptosis in various cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action involves the inhibition of key signaling pathways that are often dysregulated in cancer cells. These findings underscore the potential of {3-(Dimethylamino)methyl-1,2,4-oxadiazol-5-yl}methanol as a lead compound for anticancer drug development.

The synthesis of {3-(Dimethylamino)methyl-1,2,4-oxadiazol-5-yl}methanol can be achieved through several routes. One common method involves the reaction of an appropriate nitrile with hydroxylamine followed by cyclization to form the oxadiazole ring. The subsequent introduction of the dimethylamino group and methanol functionality can be accomplished through selective functional group manipulations. The synthetic flexibility of this compound allows for the preparation of various derivatives with tailored properties for specific applications.

In conclusion, {3-(Dimethylamino)methyl-1,2,4-oxadiazol-5-yl}methanol (CAS No. 1208483-04-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in various disease areas.